![molecular formula C5H4N4S2 B8810309 5-Aminothiazolo[4,5-d]pyrimidine-2(3H)-thione](/img/structure/B8810309.png)
5-Aminothiazolo[4,5-d]pyrimidine-2(3H)-thione
Cat. No. B8810309
M. Wt: 184.2 g/mol
InChI Key: CPJXYEPRMYVJJH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07781581B2
Procedure details
To a solution of NaOH (0.6 g, 15 mmol, 3 eq) in water (20 ml) was added 5-amino-3H-thiazolo[4,5-d]pyrimidin-2-thione (0.92 g, 5 mmol, 1.0 eq). The mixture was stirred to dissolve. An aqueous solution of H2O2 (0.68 g, 2.3 ml (30%), 20 mmol, 4 eq) was slowly added dropwise to the above solution, keeping the temperature below 50° C. The reaction was then cooled down to room temperature (about 25° C.). Concentrated HCl (37%, 6 ml) was added to the above solution until the pH is less than 1. The mixture is stirred at room temperature for 30 minutes. Celite (2 g) was added to the suspension and the suspension was filtered and washed with water (10 ml). To the filtrate was added 50% NaOH solution to adjust the pH to 5-5.5, stirred for 30 minutes, filtered, washed with water, and dried at 50° C. under vacuum to give 0.52 g (62%) of 5-amino-3H-thiazolo[4,5-d]pyrimidin-2-one as a pale yellow solid. 1H NMR (400 MHz, d6-DMSO) δ 6.70 (s, 2H, ex. D2O), 8.2 (s, 1H), 12.2 (br s, 1H, ex. D2O); MS (+)-ES [M+H]+ m/z 169.
Yield
62%
Identifiers
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REACTION_CXSMILES
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[OH-:1].[Na+].[NH2:3][C:4]1[N:5]=[CH:6][C:7]2[S:12][C:11](=S)[NH:10][C:8]=2[N:9]=1.OO.Cl>O>[NH2:3][C:4]1[N:5]=[CH:6][C:7]2[S:12][C:11](=[O:1])[NH:10][C:8]=2[N:9]=1 |f:0.1|
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Inputs
Step One
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Name
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|
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Quantity
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0.6 g
|
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Name
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|
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Quantity
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0.92 g
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Type
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reactant
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Smiles
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NC=1N=CC2=C(N1)NC(S2)=S
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|
Name
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|
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Quantity
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20 mL
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|
Type
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solvent
|
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Smiles
|
O
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Step Two
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Name
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|
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Quantity
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2.3 mL
|
|
Type
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reactant
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|
Smiles
|
OO
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Step Three
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Name
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|
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Quantity
|
6 mL
|
|
Type
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reactant
|
|
Smiles
|
Cl
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Conditions
Temperature
|
Control Type
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AMBIENT
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Setpoint
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25 °C
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Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
DISSOLUTION
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Type
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DISSOLUTION
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|
Details
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to dissolve
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
the temperature below 50° C
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STIRRING
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Type
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STIRRING
|
|
Details
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The mixture is stirred at room temperature for 30 minutes
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|
Duration
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30 min
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ADDITION
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Type
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ADDITION
|
|
Details
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Celite (2 g) was added to the suspension
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FILTRATION
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Type
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FILTRATION
|
|
Details
|
the suspension was filtered
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WASH
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Type
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WASH
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|
Details
|
washed with water (10 ml)
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ADDITION
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Type
|
ADDITION
|
|
Details
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To the filtrate was added 50% NaOH solution
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STIRRING
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Type
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STIRRING
|
|
Details
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stirred for 30 minutes
|
|
Duration
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30 min
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FILTRATION
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Type
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FILTRATION
|
|
Details
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filtered
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WASH
|
Type
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WASH
|
|
Details
|
washed with water
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CUSTOM
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Type
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CUSTOM
|
|
Details
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dried at 50° C. under vacuum
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Outcomes
Product
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Name
|
|
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Type
|
product
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Smiles
|
NC=1N=CC2=C(N1)NC(S2)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.52 g | |
| YIELD: PERCENTYIELD | 62% | |
| YIELD: CALCULATEDPERCENTYIELD | 61.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
